![molecular formula C17H15FN2O2 B7558982 4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one](/img/structure/B7558982.png)
4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one, also known as FPBP, is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. FPBP is a piperazine derivative and has been synthesized through various methods.
Mechanism of Action
The mechanism of action of 4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one is not fully understood, but it has been shown to interact with various receptors in the brain, including the dopamine D4 receptor and the sigma-1 receptor. This compound has been shown to have anxiolytic and antipsychotic effects in animal models, which may be mediated through its interactions with these receptors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to increase dopamine release in the prefrontal cortex and striatum, which may contribute to its anxiolytic and antipsychotic effects. This compound has also been shown to increase the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which may have neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one in lab experiments is its high potency and selectivity for the dopamine D4 receptor. This allows for more precise studies of the role of this receptor in various physiological and pathological processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one. One direction is to further investigate its potential applications in the treatment of anxiety, depression, and schizophrenia. Another direction is to study its potential anticancer activity and develop this compound derivatives with improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its interactions with various receptors in the brain.
Synthesis Methods
4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one can be synthesized through various methods, including the reaction of 2-fluoro-4-phenylbenzoic acid with piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). Another method involves the reaction of 2-fluoro-4-phenylbenzoyl chloride with piperazine in the presence of a base such as triethylamine. The yield and purity of this compound can be improved by using a solvent such as dichloromethane and recrystallization.
Scientific Research Applications
4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of anxiety, depression, and schizophrenia. In neuroscience, this compound has been used as a tool to study the role of the dopamine D4 receptor in the brain. In cancer research, this compound has been studied for its potential anticancer activity.
properties
IUPAC Name |
4-(2-fluoro-4-phenylbenzoyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2O2/c18-15-10-13(12-4-2-1-3-5-12)6-7-14(15)17(22)20-9-8-19-16(21)11-20/h1-7,10H,8-9,11H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHJPJKCIJLZCLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(=O)N1)C(=O)C2=C(C=C(C=C2)C3=CC=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.